Cas no 956950-68-8 (4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate)

4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate is a specialized pyrazole-based ester compound featuring both cyano and trifluoromethyl functional groups, which contribute to its unique reactivity and stability. The incorporation of a 4-fluorobenzoate moiety enhances its potential as an intermediate in agrochemical and pharmaceutical synthesis. Its structural attributes, including electron-withdrawing substituents, make it suitable for applications requiring precise molecular modifications. The compound’s high purity and well-defined chemical properties ensure consistent performance in synthetic pathways, particularly in the development of biologically active molecules. Its stability under various conditions further supports its utility in research and industrial processes.
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate structure
956950-68-8 structure
Product Name:4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
CAS No:956950-68-8
MF:C13H7F4N3O2
MW:313
MDL:MFCD07021355
CID:4667596
Update Time:2025-09-24

4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • [4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl] 4-fluorobenzoate
    • 4-CYANO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL 4-FLUOROBENZENECARBOXYLATE
    • 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
    • MDL: MFCD07021355
    • Inchi: InChI=1S/C13H7F4N3O2/c1-20-11(9(6-18)10(19-20)13(15,16)17)22-12(21)7-2-4-8(14)5-3-7/h2-5H,1H3
    • InChI Key: WPAQTJXZSXOPAO-UHFFFAOYSA-N
    • SMILES: Cn1c(c(c(n1)C(F)(F)F)C#N)OC(=O)c2ccc(cc2)F

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 476.8±45.0 °C at 760 mmHg
  • Flash Point: 242.2±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Security Information

4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C150930-25mg
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
956950-68-8
25mg
$ 230.00 2022-06-06
TRC
C150930-50mg
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
956950-68-8
50mg
$ 380.00 2022-06-06
Matrix Scientific
164654-500mg
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
956950-68-8
500mg
$918.00 2023-09-11
Matrix Scientific
164654-1g
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
956950-68-8
1g
$1836.00 2023-09-11
Matrix Scientific
164654-5g
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
956950-68-8
5g
$7343.00 2023-09-11
A2B Chem LLC
AI76496-1mg
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate
956950-68-8 >90%
1mg
$201.00 2024-07-18
A2B Chem LLC
AI76496-5mg
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate
956950-68-8 >90%
5mg
$214.00 2024-07-18
A2B Chem LLC
AI76496-10mg
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate
956950-68-8 >90%
10mg
$240.00 2024-07-18
A2B Chem LLC
AI76496-500mg
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate
956950-68-8 >90%
500mg
$720.00 2024-07-18
A2B Chem LLC
AI76496-1g
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate
956950-68-8 >90%
1g
$1295.00 2024-07-18

Additional information on 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate

Research Briefing on 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate (CAS: 956950-68-8)

The compound 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate (CAS: 956950-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate, which include a trifluoromethyl group and a cyano moiety. These functional groups contribute to its high reactivity and potential as a building block for more complex molecules. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activities, particularly in modulating specific enzymatic pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing novel therapeutics targeting diseases such as cancer and chronic inflammation.

Further investigations into the pharmacokinetic properties of 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.

The compound's mechanism of action has been elucidated through advanced computational modeling and crystallographic studies. These approaches have provided insights into its binding interactions with target proteins, facilitating the design of more potent and selective derivatives. Collaborative efforts between academia and industry are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate represents a promising candidate for further drug development. Its unique chemical properties and biological activities underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its therapeutic index and exploring its efficacy in preclinical models.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd